Cas no 1541724-45-1 (2-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine)

2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with an isopropyl substituent at the 2-position and an amino group at the 7-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fused bicyclic system enhances stability and offers potential for selective binding interactions, particularly in kinase inhibition and other biologically relevant pathways. The amino group provides a reactive site for further functionalization, enabling diverse derivatization strategies. The compound’s well-defined structure and synthetic versatility make it useful for research in medicinal chemistry and drug discovery.
2-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine structure
1541724-45-1 structure
Product Name:2-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine
CAS No:1541724-45-1
MF:C9H12N4
MW:176.21838092804
CID:6016849
PubChem ID:83695802
Update Time:2025-05-20

2-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine
    • Pyrazolo[1,5-a]pyrimidin-7-amine, 2-(1-methylethyl)-
    • EN300-1130218
    • SCHEMBL16863115
    • 1541724-45-1
    • 2-(PROPAN-2-YL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE
    • Inchi: 1S/C9H12N4/c1-6(2)7-5-9-11-4-3-8(10)13(9)12-7/h3-6H,10H2,1-2H3
    • InChI Key: NRLRQRBXHJTEAP-UHFFFAOYSA-N
    • SMILES: C12=CC(C(C)C)=NN1C(N)=CC=N2

Computed Properties

  • Exact Mass: 176.106196400g/mol
  • Monoisotopic Mass: 176.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • pka: 4.48±0.40(Predicted)

2-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine Pricemore >>

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Additional information on 2-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine

Comprehensive Overview of 2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 1541724-45-1)

2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 1541724-45-1) is a heterocyclic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of the propan-2-yl (isopropyl) group and the amine functionality at the 7-position makes this molecule particularly interesting for drug discovery and development.

The pyrazolo[1,5-a]pyrimidine scaffold is widely recognized for its role in modulating various biological targets, including kinases and receptors. Researchers have explored 2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine as a potential building block for designing novel therapeutic agents. Its structural features allow for interactions with key amino acid residues in enzyme active sites, making it a valuable candidate for further optimization.

In recent years, the demand for heterocyclic compounds like 2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine has surged due to their applications in treating various diseases. For instance, derivatives of pyrazolo[1,5-a]pyrimidine have shown promise in oncology, inflammation, and infectious diseases. The compound's CAS No. 1541724-45-1 is frequently searched in scientific databases, reflecting its relevance in current research trends.

One of the most compelling aspects of 2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine is its synthetic versatility. Chemists can easily modify its structure to enhance solubility, bioavailability, or target specificity. This adaptability aligns with the growing interest in structure-activity relationship (SAR) studies, a hot topic in drug development. Researchers often investigate how small changes in the propan-2-yl group or the amine moiety affect the compound's efficacy.

The pharmaceutical industry has also shown keen interest in 2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine due to its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with numerous diseases. By targeting specific kinases, this compound could pave the way for new treatments for conditions like cancer and autoimmune disorders.

Another area where 2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine is gaining traction is in the field of green chemistry. Scientists are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and reducing the use of hazardous reagents. This aligns with the global push for sustainable and environmentally responsible chemical processes.

From a commercial perspective, the market for pyrazolo[1,5-a]pyrimidine derivatives is expanding rapidly. Pharmaceutical companies and research institutions are actively seeking high-quality 2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine for preclinical and clinical studies. Suppliers offering this compound with high purity and reliable documentation are in high demand.

In summary, 2-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 1541724-45-1) is a versatile and promising compound with broad applications in drug discovery and development. Its unique structural features, combined with its potential therapeutic benefits, make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

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